2-((2-morpholinoquinolin-8-yl)oxy)-N-phenylacetamide

• IUPAC Name: 2-(2-morpholin-4-ylquinolin-8-yl)oxy-N-phenylacetamide
• InChI: InChI=1S/C21H21N3O3/c25-20(22-17-6-2-1-3-7-17)15-27-18-8-4-5-16-9-10-19(23-21(16)18)24-11-13-26-14-12-24/h1-10H,11-15H2,(H,22,25)
• InChI Key: ZRJSSUVTEAZPEF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=C(C=CC=C3OCC(=O)NC4=CC=CC=C4)C=C2
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol
• CAS No.: 941903-15-7

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the quinoline, morpholino, and phenylacetamide groups. Detailed structural analysis would typically involve techniques such as infrared spectroscopy, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Quinoline derivatives can undergo a variety of reactions including electrophilic substitution, nucleophilic substitution, and reduction.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence of functional groups, the degree of conjugation, and the overall molecular size.

Mechanism of Action

The mechanism of action of this compound is not clear without specific context. Quinoline derivatives have been studied for their potential biological activities, including antibacterial, antifungal, and anticancer activities.

Future Directions

The study of quinoline derivatives is an active area of research due to their potential biological activities. Future research could explore the synthesis, characterization, and biological activity of this specific compound.